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Compound of Interest

Compound Name: 2-(4-Bromophenyl)oxazole

Cat. No.: B070679

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(4-Bromophenyl)oxazole (CAS No.
176961-50-5) was not readily available. The following information is a composite guideline
based on the safety data of structurally similar compounds, including other bromophenyl
oxazole derivatives. Researchers must conduct a thorough risk assessment based on the
specific conditions of their experiment and, if possible, obtain a substance-specific SDS from
the supplier.

This document provides crucial safety and logistical information for the handling and disposal
of 2-(4-Bromophenyl)oxazole in a laboratory setting. The procedural guidance is intended for
researchers, scientists, and professionals in drug development.

Hazard Identification and Precautionary Information

Based on analogous compounds, 2-(4-Bromophenyl)oxazole is anticipated to be classified as
a hazardous substance. The primary hazards include:

Skin Irritation (Category 2)[1][2][3]

Serious Eye Irritation (Category 2A)[1][2][3]

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category

3)[21[3]

Harmful if swallowed (Acute Toxicity, Oral, Category 4)[2][3]
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The following table summarizes the relevant hazard and precautionary statements.
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GHS Classification Hazard Statement Precautionary Statements

P264: Wash hands and
exposed skin thoroughly after
handling.[2] P280: Wear
protective gloves/protective
clothing/eye protection/face

Skin Irritation (Category 2) H315: Causes skin irritation. protection.[2][3] P302+P352:
IF ON SKIN: Wash with plenty
of soap and water.[2]
P332+P313: If skin irritation
occurs: Get medical

advice/attention.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

) Remove contact lenses, if

o H319: Causes serious eye
Eye Irritation (Category 2A) o present and easy to do.
irritation. _ o

Continue rinsing.[2][3]
P337+P313: If eye irritation
persists: Get medical

advice/attention.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.[2]
H335: May cause respiratory P304+P340: IF INHALED:
STOT SE 3 (Respiratory) o )
irritation. Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER or doctor if

you feel unwell.

Acute Toxicity, Oral (Cat. 4) H302: Harmful if swallowed. P270: Do not eat, drink or
smoke when using this
product.[2] P301+P312: IF
SWALLOWED: Call a POISON
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CENTER or doctor if you feel

unwell. P330: Rinse mouth.

Operational and Disposal Plans

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment is mandatory.

e Engineering Controls:

o Always handle 2-(4-Bromophenyl)oxazole in a certified chemical fume hood to control
airborne concentrations.[4]

o Ensure a safety shower and eyewash station are readily accessible and in good working
order.[5]

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.
A face shield should be worn over goggles when there is a risk of splashing.[3][5]

o Skin Protection:
» Wear a flame-resistant lab coat, fully buttoned.

» Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves for integrity
before each use and change them immediately if contaminated.[1]

» Full-length pants and closed-toe shoes are required.

o Respiratory Protection: If engineering controls are insufficient or during a large spill, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates. Respirator use requires a formal respiratory protection program, including fit-
testing and training.
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Step-by-Step Handling Protocol

e Preparation:

[e]

Designate a specific area within a chemical fume hood for the handling of this compound.

o

Assemble all necessary equipment and reagents before starting.

[¢]

Ensure the fume hood sash is at the lowest practical height.

[¢]

Don all required PPE as specified above.
» Weighing and Transfer:

o Since the compound is a solid, conduct all weighing and transfers within the fume hood or
a ventilated balance enclosure to prevent dust inhalation.

o Use anti-static tools and equipment where appropriate.
o Handle the substance carefully to avoid creating dust.
e During the Experiment:
o Keep containers tightly closed when not in use.[2]
o Maintain good housekeeping within the fume hood to minimize contamination.
o Avoid contact with skin, eyes, and clothing.[4]
o Post-Experiment:
o Thoroughly decontaminate all surfaces and equipment.

o Remove PPE carefully, avoiding self-contamination, and dispose of disposable items as
hazardous waste.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Emergency Procedures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[5]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

e Spills:
o Evacuate the area and restrict access.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

o Carefully sweep up the absorbed material without creating dust and place it in a sealed,
labeled container for hazardous waste disposal.[3][6]

o Ventilate the area and wash the spill site after material pickup is complete.

Storage and Disposal Plan

o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]
o Store away from incompatible materials such as strong oxidizing agents.
o The recommended storage temperature is refrigerated (0-8°C).[7]

e Disposal:

o Dispose of 2-(4-Bromophenyl)oxazole and any contaminated materials (e.g., gloves,
absorbent pads, empty containers) as hazardous waste.
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o All waste must be placed in sealed, properly labeled containers.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not
dispose of down the drain or in regular trash.[3][5]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 2-(4-
Bromophenyl)oxazole.

Safe Handling Workflow for 2-(4-Bromophenyl)oxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for 2-(4-
Bromophenyl)oxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070679#personal-protective-equipment-for-handling-
2-4-bromophenyl-oxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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